Cas no 2172253-24-4 (2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172253-24-4
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5836818
• PubChem ID: 165587163
• Update Time: 2025-10-31

2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597681
• 2172253-24-4
• 2-[1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C9H14N4O2/c1-13-9(6-2-3-15-5-6)7(11-12-13)4-8(10)14/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： SZUKOJUZENZCNS-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CC(N)=O)N=NN2C)C1

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172253-24-4)

2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172253-24-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of the oxolan ring and the acetamide functional group further enhances its pharmacological profile, making it a promising candidate for various therapeutic areas.

The chemical structure of 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide is characterized by a 1,2,3-triazole ring fused with an oxolan ring and an acetamide group. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. This ring system is highly stable and resistant to hydrolysis, making it an attractive scaffold for drug design. The oxolan ring, also known as tetrahydrofuran (THF), is a five-membered cyclic ether that imparts additional stability and solubility to the molecule. The acetamide group at the C4 position of the triazole ring adds polarity and hydrogen bonding capabilities, which can influence the compound's interactions with biological targets.

Recent studies have explored the biological activities of 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest that 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This makes 2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-y\-lacetamide a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 2-methyl--(oxolan--yl)--,-,-triazol--ylacetamide have also been studied in detail. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with a half-life that allows for once-daily dosing in clinical settings.

Toxicity studies have indicated that 2-methyl--(oxolan--yl)--,-,-triazol--ylacetamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies conducted in rodents and non-human primates. These findings support the safety profile of this compound and its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl--(oxolan--yl)--,-,-triazol--ylacetamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions and infections. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical practice.

In conclusion, 2-methyl--(oxolan--yl)--,-,-triazol--ylacetamide (CAS No. 2172253\-\-4) represents a promising new molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.